3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide

• IUPAC Name: 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide
• InChI: InChI=1S/C16H13Cl2NO3/c1-16(2)21-13-6-4-10(8-14(13)22-16)19-15(20)9-3-5-11(17)12(18)7-9/h3-8H,1-2H3,(H,19,20)
• InChI Key: YMMHKDSSFQWJNA-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C16H13Cl2NO3
• Molecular Weight: 338.2 g/mol

Description

3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. This compound was first synthesized in the early 1990s, and since then, numerous studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Mechanism of Action

The exact mechanism of action of 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha), which can induce tumor cell death. 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has also been shown to increase the infiltration of immune cells into tumors, which can enhance the anti-tumor immune response.
Biochemical and Physiological Effects:
3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been shown to have a number of biochemical and physiological effects. In preclinical studies, 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been shown to increase the production of cytokines, such as TNF-alpha, interleukin-6 (IL-6), and interferon-gamma (IFN-gamma). 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has also been shown to increase the infiltration of immune cells, such as macrophages and T cells, into tumors. In addition, 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been shown to inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has also been shown to be effective in a variety of cancer cell lines, making it a potentially useful tool for investigating the anti-tumor immune response. However, one limitation of using 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide in lab experiments is that it has not yet been approved for clinical use, which may limit its potential applications.

Future Directions

There are a number of potential future directions for research on 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide. One area of interest is the development of combination therapies that incorporate 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide with other anti-cancer agents, such as chemotherapy and radiation therapy. Another area of interest is the investigation of the potential use of 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide in immunotherapy, which is an emerging field that aims to harness the power of the immune system to fight cancer. Finally, further research is needed to better understand the mechanism of action of 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide and to identify potential biomarkers that could be used to predict which patients are most likely to benefit from treatment with 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide.

Synthesis Methods

The synthesis of 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide involves the reaction of 3,4-dichlorobenzoyl chloride with 2,2-dimethyl-1,3-benzodioxole in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to yield 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide.

Scientific Research Applications

3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer cell lines, including lung, breast, and colon cancer. 3,4-dichloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)benzamide has also been shown to enhance the activity of other anti-cancer agents, such as chemotherapy and radiation therapy.